Cas no 83188-10-7 (1,4-Pentanedione, 1,3-diphenyl-)

1,4-Pentanedione, 1,3-diphenyl- structure
83188-10-7 structure
Product Name:1,4-Pentanedione, 1,3-diphenyl-
CAS No:83188-10-7
MF:C17H16O2
MW:252.307744979858
CID:677162
PubChem ID:13184731
Update Time:2025-04-19

1,4-Pentanedione, 1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Pentanedione, 1,3-diphenyl-
    • 1,3-diphenylpentane-1,4-dione
    • 83188-10-7
    • SCHEMBL435642
    • DTXSID30525635
    • 1,3-Diphenyl-pentane-1,4-dione
    • ZBFQDRYTVCCMSY-UHFFFAOYSA-N
    • Inchi: 1S/C17H16O2/c1-13(18)16(14-8-4-2-5-9-14)12-17(19)15-10-6-3-7-11-15/h2-11,16H,12H2,1H3
    • InChI Key: ZBFQDRYTVCCMSY-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C1C=CC=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 252.115029749g/mol
  • Monoisotopic Mass: 252.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 34.1Ų
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